Cas no 72704-01-9 (2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-)

2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)- structure
72704-01-9 structure
Product name:2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-
CAS No:72704-01-9
MF:C15H18O3
MW:246.301624774933
CID:571028
PubChem ID:6438704

2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-
    • methyl (E)-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-enoate
    • plicatin B
    • 2-Propenoic acid, 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-, methyl ester, (E)-
    • Methyl (2E)-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]acrylate
    • Methyl (E)-3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoate
    • Methyl 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoate
    • DTXSID801029774
    • Plicatin B acrylate
    • 72704-01-9
    • Q7204957
    • SCHEMBL1227605
    • CHEMBL451699
    • LZEOAWXRNGQEHO-RMKNXTFCSA-N
    • Inchi: InChI=1S/C15H18O3/c1-11(2)4-7-13-10-12(5-8-14(13)16)6-9-15(17)18-3/h4-6,8-10,16H,7H2,1-3H3/b9-6+
    • InChI Key: LZEOAWXRNGQEHO-RMKNXTFCSA-N
    • SMILES: CC(=CCC1=C(C=CC(=C1)C=CC(=O)OC)O)C

Computed Properties

  • Exact Mass: 246.12564
  • Monoisotopic Mass: 246.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 5
  • Topological Polar Surface Area: 46.5Ų
  • Surface Charge: 0
  • XLogP3: 3.8

Experimental Properties

  • PSA: 46.53

2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)- Related Literature

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